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Compound of Interest

Compound Name: Clemastine

Cat. No.: B1669165 Get Quote

Essential Safety and Handling Guide for
Clemastine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Clemastine. Adherence to these procedures is vital

for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Clemastine, especially in solid form, a comprehensive PPE strategy is

necessary to prevent exposure. The recommended PPE includes:

Eye Protection: Chemical safety goggles are required. A full-face shield may be necessary

for supplementary protection in situations with a high risk of dust generation.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile or powder-free latex, are

mandatory. Double gloving should be considered for enhanced protection.[1] Hands should

be thoroughly washed and dried after glove removal.[1]

Respiratory Protection: In cases of insufficient ventilation or when dust formation is likely, a

NIOSH-approved dust respirator is essential.[2][3] For manufacturing operations or large-

scale handling, air-supplied full-body suits may be required.
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Body Protection: A laboratory coat is suitable for handling small quantities (up to 500 grams).

For larger quantities, a disposable, low-permeability coverall that buttons at the collar and

cuffs is recommended. Protective shoe covers and a head covering should also be worn.

PPE Component Specification Primary Function

Eye Protection
Chemical safety goggles,

optional full-face shield

Protects eyes from dust and

splashes

Hand Protection

Nitrile or low-protein, powder-

free latex gloves (double

gloving recommended)

Prevents skin contact

Respiratory Protection
NIOSH-approved dust

respirator

Prevents inhalation of dust

particles

Body Protection

Lab coat (small quantities),

disposable low-permeability

coveralls (large quantities),

shoe and head covers

Protects skin and clothing from

contamination

Health Hazard Data
Clemastine is considered a hazardous substance and can be toxic if swallowed, in contact

with skin, or if inhaled.
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Exposure Route Potential Health Effects

Inhalation

May cause respiratory tract irritation, chest

tightness, wheezing, and thickening of bronchial

secretions.

Skin Contact
May cause skin irritation. Toxic in contact with

skin.

Eye Contact May cause eye irritation.

Ingestion

May cause gastrointestinal tract irritation

(nausea, vomiting, diarrhea), dry mouth, and

thirst. May affect the central nervous system

and vision. Toxic if swallowed.

Toxicity Data (LD50)

Test Animal Oral LD50 Intravenous LD50

Rat 3550 mg/kg 82 mg/kg

Mouse 730 mg/kg 43 mg/kg

Dog 175 mg/kg >50 mg/kg

Rabbit 1000 mg/kg 19 mg/kg

Handling and Storage
Proper handling and storage procedures are critical to minimize risk.

Handling:

Avoid all personal contact, including inhalation of dust.

Wear appropriate protective clothing.

Ensure good ventilation and use local exhaust ventilation where dust is generated.
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Handle in a chemical fume hood when possible.

Avoid generating dust.

Do not cut, drill, grind, or weld containers that have held Clemastine, as residual dust may

pose an explosion hazard.

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

Keep away from heat and sources of ignition.

Store in light-resistant containers as Clemastine is light and heat sensitive.

Do not store above 25°C (77°F).

Store with a desiccant.

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact: Immediately flush the skin with plenty of water. Remove contaminated clothing

and shoes. Wash the affected area with soap and water. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Cold water may be used, but warm water is preferred. Remove contact lenses

if present and easy to do. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical advice

and show the container or label.
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Spill Response:

A structured approach is necessary for managing spills to prevent exposure and environmental

contamination.

Caption: Logical workflow for responding to a Clemastine spill.

Disposal Plan
Unused or waste Clemastine must be disposed of properly to prevent environmental

contamination and potential harm.

General Guidance: Dispose of contaminated material as waste according to federal, state,

and local regulations. Do not allow the product to enter drains.

Procedure for Unused Product: For surplus and non-recyclable solutions, contact a licensed

disposal company. One method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Container Disposal: Empty containers may retain product residue and should be handled as

hazardous waste. Place waste in suitable, closed containers for disposal.

Household Disposal: For expired or unused medication in a non-laboratory setting, the best

method is a drug take-back program. If unavailable, mix the medicine with an undesirable

substance like coffee grounds or cat litter, place it in a sealed plastic bag, and dispose of it in

the household trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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